2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide

• IUPAC Name: 2-amino-N-methyl-N-(1-pyridin-2-ylethyl)acetamide
• InChI: InChI=1S/C10H15N3O/c1-8(13(2)10(14)7-11)9-5-3-4-6-12-9/h3-6,8H,7,11H2,1-2H3
• InChI Key: YEPWPRRFGHWWQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)N(C)C(=O)CN
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide is a structurally complex acetamide derivative featuring a pyridine ring, a methyl group, and an aminoethyl substituent. Its molecular formula is C₉H₁₄N₄O, with a molecular weight of 194.24 g/mol.

Biological Activity

2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide, a compound with the molecular formula C$_{11}$H$_{14}$N$_{2}$O, has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features an amino group, a methyl group, and a pyridine ring, contributing to its reactivity and biological interactions. Its molecular weight is approximately 165.21 g/mol, which is significant for its pharmacokinetic properties.

The biological activity of 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes by forming stable complexes, blocking active sites, and preventing substrate binding.
• Receptor Interaction : Its pyridine structure allows for potential interactions with receptors involved in cellular signaling pathways, enhancing its therapeutic efficacy.

Biological Activities

Research indicates that 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide exhibits several biological activities:

• Anti-inflammatory Properties : Similar compounds have shown the ability to inhibit pathways involved in inflammation, suggesting this compound may possess similar effects.
• Anticancer Activity : Preliminary studies indicate that derivatives can inhibit enzymes related to cancer progression. This is particularly notable in compounds with structural similarities to 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound and its derivatives:

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Findings
	Anti-inflammatory	The compound showed potential in inhibiting inflammatory pathways.
	Anticancer	Derivatives exhibited enzyme inhibition related to cancer progression.
	Cytotoxic Effects	Induced significant cytotoxicity in cancer cell lines at low concentrations.

Case Study: Anticancer Activity

A study highlighted the anticancer potential of pyridine-containing compounds similar to 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide. These compounds demonstrated significant inhibition of cancer cell growth by targeting specific metabolic pathways involved in tumorigenesis. The structure–activity relationship (SAR) analysis suggested that modifications at the pyridine ring could enhance potency .

Comparison with Similar Compounds

Key Observations :

• The hydroxyl and iodo substituents in pyridine analogs improve solubility and lipophilicity, respectively, whereas the target compound’s aminoethyl group may enhance membrane permeability .
• Pyridine’s electron-rich nature in all analogs supports interactions with biological targets, such as enzymes or receptors .

Acetamide Derivatives with Anti-Inflammatory Activity

Acetamides modified with aromatic or heterocyclic groups often exhibit anti-inflammatory effects:

• 2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide: Demonstrated superior anti-inflammatory activity (compared to Diclofenac) but with moderate ulcerogenic risk .
• 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide: No direct data, but the pyridine moiety may reduce gastrointestinal toxicity compared to phenylquinazolinone analogs due to reduced acidity .

Mechanistic Insight :

• The ethylamino group in quinazolinone derivatives enhances COX-2 inhibition, while the pyridine group in the target compound could modulate selectivity for inflammatory mediators .

Chloroacetamide Herbicide Metabolites

Chloroacetamides like 2-chloro-N-(2-ethyl-6-methylphenyl)acetamide (a metabolite of S-metolachlor) are structurally distinct but share the acetamide backbone:

• Key Differences: Chloro substituents in herbicides increase electrophilicity, enabling reactivity with plant enzymes. In contrast, the target compound’s amino and pyridine groups suggest non-herbicidal applications (e.g., CNS drugs) .

Sulfur-Containing Acetamides

Compounds like 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide incorporate sulfur for enhanced stability and bioactivity:

• Comparison: Sulfur atoms improve resistance to metabolic degradation, whereas the target compound’s amino group may facilitate faster renal clearance .

Q & A

What are the optimal synthetic routes for 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide, and how can reaction conditions be optimized for yield and purity?

Answer:
The synthesis typically involves alkylation or condensation reactions. For example, alkylating a pyridin-2-yl-ethylamine precursor with an acetamide derivative under inert atmosphere (N₂/Ar) at 60–80°C improves reaction efficiency. Solvent choice (e.g., DMF for polar intermediates or ethanol for milder conditions) and catalysts like triethylamine enhance yield. Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) is critical to isolate the product from by-products. Reaction progress should be monitored using TLC (Rf ~0.3–0.5) and validated via NMR .

Which spectroscopic techniques are most effective for characterizing the structure and purity of this compound?

Answer:
1H/13C NMR (in DMSO-d6 or CDCl3) confirms structural integrity, focusing on peaks for the pyridine ring (δ 7.5–8.5 ppm), methyl groups (δ 1.2–1.5 ppm), and acetamide carbonyl (δ ~170 ppm). HPLC (C18 column, acetonitrile/water mobile phase) assesses purity (>95% recommended). High-resolution mass spectrometry (HRMS) validates molecular formula. Elemental analysis (C, H, N within ±0.4% of theoretical values) further corroborates purity .

How can molecular docking studies predict the interaction of this compound with biological targets?

Answer:
Use software like AutoDock Vina or Schrödinger Suite to model binding to targets (e.g., kinases, GPCRs). Prepare the ligand by optimizing its 3D structure (DFT-minimized geometry) and the receptor (PDB ID). Set grid parameters to encompass the active site. Run docking simulations with Lamarckian genetic algorithms, and validate results by comparing binding affinities (ΔG) to known inhibitors. Cross-check with experimental data (e.g., IC50 values from enzyme inhibition assays) to refine predictions .

What strategies resolve discrepancies between in vitro and in vivo activity data for this compound?

Answer:
Discrepancies often arise from bioavailability or metabolic instability. Strategies include:

• Pharmacokinetic (PK) Profiling: Measure plasma half-life and clearance rates in rodent models.
• Prodrug Modification: Introduce hydrolyzable groups (e.g., esters) to enhance absorption.
• Metabolite Identification: Use LC-MS/MS to detect active/inactive metabolites.
• Tissue Distribution Studies: Radiolabel the compound and track accumulation in target organs .

How do structural modifications (e.g., pyridine substitution) affect the compound’s bioactivity?

Answer:
Pyridine substitution patterns (e.g., 2- vs. 3-position) alter electronic properties and hydrogen-bonding capacity. For example:

• 2-Pyridinyl: Enhances π-π stacking with aromatic residues in enzyme active sites.
• N-Methylation: Reduces metabolic oxidation but may decrease solubility.
  Structure-activity relationship (SAR) studies using analogs with varied substituents (e.g., Cl, OCH3) can quantify effects on potency and selectivity .

What in vitro assays are recommended to assess antimicrobial or anticancer activity?

Answer:

• Antimicrobial: Broth microdilution (CLSI guidelines) to determine MIC against Gram± bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans). Include positive controls (e.g., ciprofloxacin).
• Anticancer: MTT assay on cancer cell lines (e.g., HeLa, MCF-7). Calculate IC50 and compare to doxorubicin. Validate mechanisms via flow cytometry (apoptosis) or Western blot (caspase-3 activation) .

How should researchers address stability issues during long-term storage?

Answer:

• Thermal Stability: Perform TGA/DSC to identify decomposition temperatures. Store at –20°C in amber vials under N2.
• Hydrolytic Degradation: Conduct accelerated stability studies (40°C/75% RH for 6 months). Use HPLC to monitor degradation products (e.g., free amine or acetic acid). Add stabilizers (e.g., BHT) if oxidation is observed .

What experimental approaches elucidate the compound’s interaction with DNA or enzymes?

Answer:

• DNA Binding: UV-vis titration (hypochromicity at 260 nm) and ethidium bromide displacement assays. Calculate binding constants (Kb) via Scatchard plots.
• Enzyme Inhibition: Kinase-Glo® assay for IC50 determination. Co-crystallize the compound with the target (e.g., COX-2) for X-ray diffraction to map binding interactions .